Cas no 898487-91-7 (N-(4-methoxyphenyl)-2-{5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(4-methoxyphenyl)-2-{5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 898487-91-7
• MF: C₂₁H₁₉N₅O₂S
• MW: 405.472862482071
• CID: 6216137
• PubChem ID: 7267663
• Update Time: 2025-10-30

N-(4-methoxyphenyl)-2-{5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-{5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• SR-01000022701
• 898487-91-7
• SR-01000022701-1
• AKOS002065269
• N-(4-methoxyphenyl)-2-{[5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• N-(4-methoxyphenyl)-2-[(5-phenyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• N-(4-methoxyphenyl)-2-((5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• F2563-0282

• Inchi： 1S/C21H19N5O2S/c1-28-18-11-9-17(10-12-18)22-19(27)15-29-21-24-23-20(16-7-3-2-4-8-16)26(21)25-13-5-6-14-25/h2-14H,15H2,1H3,(H,22,27)
• InChI Key： FVGDHKKLBTVQJO-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OC)=O)C1=NN=C(C2C=CC=CC=2)N1N1C=CC=C1

Computed Properties

• Exact Mass: 405.12594604g/mol
• Monoisotopic Mass: 405.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-(4-methoxyphenyl)-2-{5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Introduction to N-(4-methoxyphenyl)-2-{5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 898487-91-7)

N-(4-methoxyphenyl)-2-{5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 898487-91-7, represents a novel molecular entity with a complex structural framework that includes multiple functional groups. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and therapeutic development.

The molecular structure of N-(4-methoxyphenyl)-2-{5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide incorporates several key motifs that are of interest to medicinal chemists. The 4-methoxyphenyl moiety, for instance, is a common aromatic ring substitution that is frequently employed in pharmaceuticals due to its ability to modulate metabolic stability and binding affinity. Additionally, the acetamide group at the core of the molecule provides a polar interaction surface that can enhance solubility and bioavailability.

The heterocyclic components of this compound, particularly the 5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl group, contribute to its unique pharmacological profile. Triazoles are known for their broad-spectrum biological activity and have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The pyrrole ring further enhances the complexity of the molecule by introducing nitrogen atoms into the structure, which can participate in hydrogen bonding and other forms of non-covalent interactions with biological targets.

In recent years, there has been a growing interest in developing small molecules that can modulate protein-protein interactions (PPIs) as a strategy for treating various diseases. The intricate architecture of N-(4-methoxyphenyl)-2-{5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide makes it a promising candidate for interfering with PPIs. Studies have shown that compounds with similar structural motifs can disrupt key signaling pathways involved in cancer progression and inflammation by binding to target proteins.

The synthesis of N-(4-methoxyphenyl)-2-{5-phenyl-4-(1H-pyrrol-l}-yI)-4H-l ,2 , 4 -triazol -3 -y l s u l f y n y l }a c e t am ide is a challenging task due to the complexity of its molecular framework. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision and yield. The use of transition metal-catalyzed reactions and palladium-based coupling techniques has been particularly instrumental in facilitating the assembly of the various functional groups present in this compound.

Evaluation of N-( 4 -meth oxy phen yl ) - 2 -{ 5 - phen yl - 4 -( 1 H -pyr r ol-l }y l ) - 4 H - 1 , 2 , 4 -triazol -3-y lsulfanyl}acetamide in vitro has revealed several intriguing properties. Preliminary studies indicate that this compound exhibits moderate binding affinity for certain protein targets, suggesting its potential as an inhibitor or modulator of relevant biological pathways. Additionally, its ability to cross cell membranes suggests that it may have therapeutic efficacy when administered orally or intravenously.

The pharmacokinetic profile of N-( 4 -meth oxy phen yl ) - 2 -{5-ph en yl - 4 -( l H-pyr r ol-l }y l ) -< strong > 44 H-l , 2 , 44-tria z ol-l3-y lsulfany l}a cet am ide is also an important consideration in its development as a drug candidate. Initial pharmacokinetic studies have shown that the compound has a reasonable half-life and bioavailability when tested in animal models. These findings are encouraging and suggest that further optimization may lead to improved pharmacokinetic properties.

The potential applications of N-( 44-meth oxy phen yl ) -22{55-ph en yl -44( l H-pyr r ol-l }y l ) -( H-H-l ,22 ,44-tria z ol-l3-y lsulfany l}a cet am ide extend beyond oncology and inflammation. Research is ongoing into its potential use as an antimicrobial agent against resistant bacterial strains. The unique structural features of this compound may enable it to interact with bacterial enzymes or cell wall components in ways that conventional antibiotics do not.

In conclusion, N-(44-meth oxy phen yl )22{55-ph en yl --( l H-pyr r ol-l }y l ) -( H-H-l ,22 ,44-tria z ol-l3-y lsulfany l}a cet am ide (CAS No. 89848791_7) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique molecular framework and functional groups make it an attractive candidate for modulating key biological pathways involved in various diseases. Further research is warranted to fully elucidate its pharmacological properties and therapeutic potential.